Cas no 76911-74-5 (2,2,2-trifluoro-1-3-nitro-5-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-3-nitro-5-(trifluoromethyl)phenylethan-1-ol
• CAS No: 76911-74-5
• MF: C₉H₅F₆NO₃
• MW: 289.131323575974
• CID: 5943986
• PubChem ID: 165348587
• Update Time: 2025-05-22

2,2,2-trifluoro-1-3-nitro-5-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-alpha,5-bis(trifluoromethyl)benzenemethanol
• DTXSID501243739
• 76911-74-5
• EN300-1962329
• 2,2,2-trifluoro-1-[3-nitro-5-(trifluoromethyl)phenyl]ethan-1-ol
• 2,2,2-trifluoro-1-3-nitro-5-(trifluoromethyl)phenylethan-1-ol

• Inchi： 1S/C9H5F6NO3/c10-8(11,12)5-1-4(7(17)9(13,14)15)2-6(3-5)16(18)19/h1-3,7,17H
• InChI Key： YRBIBCRMPBQRAL-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C=C(C(F)(F)F)C=1)[N+](=O)[O-])O)(F)F

Computed Properties

• Exact Mass: 289.01736199g/mol
• Monoisotopic Mass: 289.01736199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66Ų

Additional information on 2,2,2-trifluoro-1-3-nitro-5-(trifluoromethyl)phenylethan-1-ol

Compound CAS No 76911-74-5: 2,2,2-Trifluoro-1-(3-nitro-5-(trifluoromethyl)phenyl)ethan-1-ol

The compound with CAS No 76911-74-5, known as 2,2,2-trifluoro-1-(3-nitro-5-(trifluoromethyl)phenyl)ethan-1-ol, is a highly specialized organic compound with unique structural and chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure features a trifluoroethyl group attached to a phenolic alcohol moiety, which introduces both electronic and steric effects that are critical for its reactivity and functionality.

Recent studies have highlighted the importance of trifluoromethyl groups in modulating the physicochemical properties of organic compounds. In the case of 2,2,2-trifluoro-1-(3-nitro-5-(trifluoromethyl)phenyl)ethan-1-ol, the trifluoromethyl substituents on both the ethyl chain and the aromatic ring contribute to enhanced stability and lipophilicity. These properties make the compound an attractive candidate for use in drug delivery systems and as intermediates in the synthesis of bioactive molecules.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and subsequent oxidation steps. Researchers have optimized these processes to achieve high yields and purity levels. The use of nitro groups on the aromatic ring plays a crucial role in directing the substitution reactions, ensuring regioselectivity and controlling the overall reactivity of the molecule.

One of the most promising applications of 2,2,2-trifluoro-1-(3-nitro-5-(trifluoromethyl)phenyl)ethan-1-ol lies in its potential as a building block for constructing complex heterocyclic compounds. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of chiral centers within this framework, opening new avenues for enantioselective drug design.

In terms of biological activity, this compound has shown moderate inhibitory effects against several enzymes implicated in inflammatory diseases. Preclinical studies suggest that its trifluoromethyl groups may enhance bioavailability while maintaining efficacy. However, further research is required to fully understand its pharmacokinetic profile and safety profile.

The integration of computational chemistry tools has significantly accelerated the exploration of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, while molecular docking studies have revealed potential binding modes with target proteins. These computational approaches complement experimental findings and guide future research directions.

In conclusion, 2,2,2-trifluoro-1-(3-nitro-5-(trifluoromethyl)phenyl)ethan-1-ol represents a versatile platform for exploring novel chemical transformations and developing innovative applications. As research continues to uncover its full potential, this compound is poised to make significant contributions to various scientific disciplines.